Cas no 1270337-07-9 (3-(5-ethylfuran-2-yl)morpholine)

• Product Name: 3-(5-ethylfuran-2-yl)morpholine
• CAS No: 1270337-07-9
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD18699882
• CID: 4585206
• PubChem ID: 54594399
• Update Time: 2025-06-08

3-(5-ethylfuran-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(5-ethylfuran-2-yl)morpholine
• Morpholine, 3-(5-ethyl-2-furanyl)-

• MDL： MFCD18699882
• Inchi： 1S/C10H15NO2/c1-2-8-3-4-10(13-8)9-7-12-6-5-11-9/h3-4,9,11H,2,5-7H2,1H3
• InChI Key： NUZROGSTBLQPSY-UHFFFAOYSA-N
• SMILES： N1CCOCC1C1=CC=C(CC)O1

Additional information on 3-(5-ethylfuran-2-yl)morpholine

Recent Advances in the Study of 3-(5-Ethylfuran-2-yl)morpholine (CAS: 1270337-07-9)

3-(5-Ethylfuran-2-yl)morpholine (CAS: 1270337-07-9) is a compound of growing interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurological disorders and cancer. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

The synthesis of 3-(5-ethylfuran-2-yl)morpholine has been optimized in recent years, with several research groups reporting improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that enhances the efficiency of the synthesis process, reducing byproduct formation and enabling scalable production. This advancement is critical for further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Pharmacological investigations have revealed that 3-(5-ethylfuran-2-yl)morpholine exhibits significant activity as a modulator of specific neurotransmitter systems. In vitro and in vivo studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of mood disorders such as depression and anxiety. A recent preclinical trial highlighted its ability to cross the blood-brain barrier effectively, a key factor in its therapeutic potential for central nervous system (CNS) disorders.

In the context of oncology, 3-(5-ethylfuran-2-yl)morpholine has shown promise as an inhibitor of certain kinase pathways involved in tumor proliferation. A 2024 study published in Cancer Research reported that the compound selectively targets cancer cells with minimal toxicity to normal cells, making it a candidate for further development as an anticancer agent. Mechanistic studies indicate that its efficacy is linked to the inhibition of key signaling molecules, such as PI3K and AKT, which are often dysregulated in cancer.

Despite these promising findings, challenges remain in the development of 3-(5-ethylfuran-2-yl)morpholine as a therapeutic agent. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects require further investigation. Ongoing research is focused on structural modifications to enhance its drug-like properties and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 3-(5-ethylfuran-2-yl)morpholine (CAS: 1270337-07-9) represents a versatile compound with significant potential in both neurological and oncological therapeutics. Recent advancements in its synthesis and pharmacological characterization have laid the groundwork for future studies, which will be crucial in determining its viability as a drug candidate. The continued exploration of its mechanisms and applications will undoubtedly contribute to the broader field of chemical biology and drug discovery.